Cas no 1806056-98-3 (4-Methoxy-5-nitro-2-(trifluoromethoxy)pyridine-3-methanol)

• Product Name: 4-Methoxy-5-nitro-2-(trifluoromethoxy)pyridine-3-methanol
• CAS No: 1806056-98-3
• MF: C₈H₇F₃N₂O₅
• MW: 268.146792650223
• CID: 4840267
• Update Time: 2025-05-23

4-Methoxy-5-nitro-2-(trifluoromethoxy)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-5-nitro-2-(trifluoromethoxy)pyridine-3-methanol

• Inchi： 1S/C8H7F3N2O5/c1-17-6-4(3-14)7(18-8(9,10)11)12-2-5(6)13(15)16/h2,14H,3H2,1H3
• InChI Key： YMXDDEVIXDCYPS-UHFFFAOYSA-N
• SMILES： FC(OC1C(CO)=C(C(=CN=1)[N+](=O)[O-])OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 295
• XLogP3: 1.3
• Topological Polar Surface Area: 97.4

Additional information on 4-Methoxy-5-nitro-2-(trifluoromethoxy)pyridine-3-methanol

Introduction to 4-Methoxy-5-nitro-2-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1806056-98-3)

4-Methoxy-5-nitro-2-(trifluoromethoxy)pyridine-3-methanol is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its unique structural framework, characterized by a pyridine core substituted with methoxy, nitro, and trifluoromethoxy groups, positions it as a valuable intermediate in the synthesis of bioactive molecules. This compound, identified by the CAS number 1806056-98-3, represents a convergence of modern synthetic methodologies and pharmacological exploration.

The significance of this compound stems from its versatile reactivity and potential applications in drug discovery. The presence of multiple functional groups—specifically the nitro and trifluoromethoxy substituents—enhances its utility in constructing complex molecular architectures. Such features are often exploited in the development of novel therapeutic agents targeting various biological pathways.

In recent years, there has been a surge in research focused on pyridine derivatives due to their broad spectrum of biological activities. Pyridines serve as foundational scaffolds in many pharmacologically active compounds, including antiviral, antibacterial, and anticancer agents. The specific modifications present in 4-Methoxy-5-nitro-2-(trifluoromethoxy)pyridine-3-methanol make it a particularly interesting candidate for further investigation.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of more complex molecules. The methoxy group at the 4-position and the trifluoromethoxy group at the 2-position provide opportunities for further functionalization, enabling chemists to tailor the properties of the resulting derivatives. This adaptability is crucial in medicinal chemistry, where precise control over molecular structure is essential for optimizing biological activity.

The nitro group at the 5-position adds another layer of reactivity, allowing for reduction to an amine or further transformation into other nitrogen-containing heterocycles. These transformations are pivotal in generating diverse chemical libraries for high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug development.

Recent advancements in computational chemistry have further highlighted the potential of 4-Methoxy-5-nitro-2-(trifluoromethoxy)pyridine-3-methanol. Molecular modeling studies suggest that this compound may exhibit favorable interactions with biological targets, making it a promising candidate for therapeutic intervention. Additionally, its electronic properties, influenced by the electron-withdrawing nature of the nitro and trifluoromethoxy groups, could enhance binding affinity to protein receptors.

In the realm of synthetic organic chemistry, this compound exemplifies the elegance of multi-step syntheses. The integration of protective group strategies and regioselective reactions allows for the controlled assembly of its core structure. Such methodologies are critical in ensuring high yields and purity, which are non-negotiable in pharmaceutical manufacturing.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug design. Pyridines, in particular, have been extensively studied due to their prevalence in natural products and synthetic drugs. The structural motif of 4-Methoxy-5-nitro-2-(trifluoromethoxy)pyridine-3-methanol aligns well with this trend, offering a rich platform for innovation.

From a regulatory perspective, compounds like this one must undergo rigorous evaluation to ensure safety and efficacy before they can be considered for clinical use. Preclinical studies often involve assessing toxicity profiles, pharmacokinetic behavior, and interaction with metabolic pathways. The unique structural features of 4-Methoxy-5-nitro-2-(trifluoromethoxy)pyridine-3-methanol make it an intriguing subject for such investigations.

The role of fluorine-containing moieties in pharmaceuticals cannot be overstated. The trifluoromethoxy group contributes to lipophilicity and metabolic stability, attributes that are highly valued in drug design. This characteristic may enhance the bioavailability and duration of action of drugs derived from this scaffold.

Future research directions may explore derivatization strategies aimed at enhancing specific pharmacological properties. For instance, modifications at the 3-position could introduce additional functional groups that modulate receptor binding or metabolic clearance. Such explorations are essential for advancing drug discovery efforts.

The global landscape of medicinal chemistry continues to evolve rapidly, driven by technological innovations and an increasing demand for novel therapeutics. Compounds like 4-Methoxy-5-nitro-2-(trifluoromethoxy)pyridine-3-methanol play a pivotal role in this dynamic environment by serving as versatile intermediates and inspiration for new drug candidates.

In conclusion,4-Methoxy-5-nitro-2-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1806056-98-3) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it a valuable tool for synthesizing bioactive molecules, while its alignment with current trends in drug discovery ensures its relevance in ongoing scientific endeavors.